Dehydrocorydaline nitrate
Overview
Description
Dehydrocorydaline nitrate is an alkaloid . It is a natural product found in Corydalis solida, Corydalis yanhusuo, and other organisms .
Synthesis Analysis
Dehydrocorydaline is the most abundant alkaloid in Corydalis Rhizoma extract, accounting for more than 50% of total alkaloids . It has been shown to have significant anti-inflammatory activities .Chemical Reactions Analysis
Dehydrocorydaline nitrate has been shown to regulate the protein expression of Bax, Bcl-2; activate caspase-7, caspase-8, and inactivate PARP . It also elevates p38 MAPK activation .Physical And Chemical Properties Analysis
The molecular weight of Dehydrocorydaline nitrate is 428.4 g/mol . It has a complexity of 522 and a topological polar surface area of 104 Ų . The exact mass and monoisotopic mass are both 428.15835111 g/mol .Scientific Research Applications
Cardioprotective Application
Dehydrocorydaline (DHC), a quaternary alkaloid from Corydalis yanhusuo, has been demonstrated to be the active constituent in the treatment of coronary heart disease . It has been used in the treatment of myocardial ischemia . A study used a high-performance liquid chromatography–electrospray ionization–triple quadrupole linear ion trap mass spectrometry (HPLC–ESI–QTRAP MS) technique to identify DHC metabolites in plasma and bile after oral administration of DHC to rats .
Treatment of Rheumatism
Dehydrocorydaline has been used in the treatment of rheumatism . It has been found to have good therapeutic effects in chronic inflammatory diseases .
Treatment of Dysmenorrhea
Dehydrocorydaline has been used in the treatment of dysmenorrhea . Dysmenorrhea is a type of inflammation, and due to the anti-inflammatory property of dehydrocorydaline, it has been used in the treatment of this condition .
Analgesic Application
Corydalis Rhizoma (CR) is a commonly used traditional Chinese medicine for its potency in activating blood circulation and analgesia . Dehydrocorydaline is the major alkaloid in CR extract, which, together with its analogous, accounted the anti-inflammatory property of CR .
Treatment of Hyperlipidemia
Inflammation is an important predisposing factor and one of the leading causes of disease occurrence. Indeed, the excessive inflammatory responses are closely associated with cardiovascular and autoimmune diseases, for example, hyperlipidemia . Dehydrocorydaline has been used in the treatment of hyperlipidemia due to its anti-inflammatory properties .
Safety And Hazards
properties
IUPAC Name |
2,3,9,10-tetramethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium;nitrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24NO4.NO3/c1-13-15-6-7-18(24-2)22(27-5)17(15)12-23-9-8-14-10-19(25-3)20(26-4)11-16(14)21(13)23;2-1(3)4/h6-7,10-12H,8-9H2,1-5H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZZFYGAXGATDNG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=CC(=C(C2=C[N+]3=C1C4=CC(=C(C=C4CC3)OC)OC)OC)OC.[N+](=O)([O-])[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dehydrocorydaline nitrate | |
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